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Introduction

Triphenylsulfonium hexafluoroantimonate is a cationic photoinitiator widely utilized in
stereolithography (SLA) 3D printing. Upon exposure to ultraviolet (UV) light, it generates a
strong Brgnsted acid, which initiates the ring-opening polymerization of monomers such as
epoxides and vinyl ethers. This cationic polymerization mechanism offers significant
advantages over traditional free-radical polymerization, most notably reduced volumetric
shrinkage, leading to higher accuracy and dimensional stability in printed parts. These
characteristics make it a compelling choice for applications demanding high precision, such as
in the fabrication of microfluidics, medical devices, and drug delivery systems.

Mechanism of Action

Triphenylsulfonium hexafluoroantimonate belongs to the class of onium salt photoinitiators.
The initiation process can be summarized in the following key steps:

» Photoactivation: Upon absorption of UV radiation (typically in the 200-400 nm range), the
triphenylsulfonium cation undergoes photolysis.
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o Generation of Reactive Species: This photolytic cleavage results in the formation of a
reactive radical cation and other radical species.

» Acid Generation: The reactive intermediates interact with components of the resin
formulation (e.g., monomers or solvents) to produce a strong protic acid, specifically
hexafluoroantimonic acid (HSbFe).

» Cationic Polymerization: The generated superacid acts as the initiator for the ring-opening
polymerization of cyclic monomers like epoxides, leading to the formation of a crosslinked
polymer network.

Photoinitiation Cationic Polymerization
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Caption: Cationic polymerization initiation by triphenylsulfonium hexafluoroantimonate.

Resin Formulations

The concentration of triphenylsulfonium hexafluoroantimonate in an SLA resin formulation
is a critical parameter that influences curing speed, curing depth, and the final mechanical
properties of the printed object. Typically, it is used in concentrations ranging from 1 to 5 wt%.
Below are examples of resin formulations incorporating this photoinitiator.

Table 1: Example Resin Formulations
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Component

Formulation 1 (Hybrid
System)[1]

Formulation 2 (Cationic
System)[2]

Cationic Monomer

Cycloaliphatic Diepoxide (ERL-
4221)

Bis[(3-ethyl-3-
methoxyoxetane)propyl]diphen

ylsilane

Acrylate Monomer

Bisphenol A type epoxy
diacrylate (EA-612)

Reactive Diluent

Tripropylene glycol diacrylate
(TPGDA)

Crosslinker

Ethoxylated trimethylolpropane
triacrylate (EO3TMPTA)

Toughening Agent

Polycaprolactone polyol
(Polyol-0301)

Free-Radical Photoinitiator

1-Hydroxy-cyclohexyl-phenyl
ketone (Irgacure 184)

Cationic Photoinitiator

Mixture of triarylsulfonium

hexafluoroantimonate salts

3% Triarylsulfonium

hexafluoroantimonate

Experimental Protocols

Resin Preparation

A standardized protocol for the preparation of SLA resins containing triphenylsulfonium

hexafluoroantimonate is crucial for reproducible results.

Materials:

Epoxy-based or other cationic-curable monomers

Triphenylsulfonium hexafluoroantimonate

Amber glass or opaque plastic bottle

(Optional) Reactive diluents, toughening agents, other additives
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e Magnetic stirrer and stir bar or mechanical mixer
e Weighing scale
Procedure:

 Monomer Preparation: In a clean, dry amber bottle, weigh the required amount of the liquid
monomer(s).

o Photoinitiator Addition: Carefully weigh and add the triphenylsulfonium
hexafluoroantimonate to the monomer mixture. The concentration should be calculated as
a weight percentage of the total resin formulation.

e Mixing: Place a magnetic stir bar in the bottle and place it on a magnetic stirrer. Stir the
mixture at a moderate speed in the dark or under safe light conditions to prevent premature
polymerization. Continue stirring until the photoinitiator is completely dissolved. For higher
viscosity resins, a mechanical mixer may be necessary.

e Degassing: If bubbles are introduced during mixing, degas the resin in a vacuum chamber
until all bubbles are removed.

o Storage: Store the prepared resin in a cool, dark place away from any UV light sources.
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Caption: Workflow for preparing a cationic SLA resin.
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Stereolithography (SLA) Printing

Equipment:

o SLA 3D printer with a UV laser (wavelength compatible with the photoinitiator, typically 355
nm or 405 nm)

 Build platform

e Resin tank

Procedure:

o Printer Setup: Ensure the SLA printer is properly calibrated and the build platform is level.
» Resin Filling: Pour the prepared resin into the resin tank to the recommended fill level.

e Printing Parameters: Set the printing parameters in the printer software. Key parameters
include:

o Layer Thickness: Typically between 25 and 100 um. Thinner layers result in higher
resolution but longer print times.

o Exposure Time: This will depend on the resin composition, photoinitiator concentration,
and laser power. It needs to be optimized for proper curing without over-curing, which can
lead to reduced resolution.

o Laser Power: Adjust according to the resin's sensitivity.

e Printing: Start the printing process. The UV laser will selectively cure the resin layer by layer
to build the 3D object.

Post-Processing

Materials:
 Isopropyl alcohol (IPA) or other suitable solvent

e UV curing chamber
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o Personal protective equipment (gloves, safety glasses)
Procedure:
o Part Removal: Carefully remove the printed part from the build platform.

e Washing: Immerse the part in a bath of isopropyl alcohol to remove any uncured resin from
the surface. An ultrasonic bath can be used for more thorough cleaning.

e Drying: Allow the part to air dry completely.

o Post-Curing: Place the cleaned and dried part in a UV curing chamber. Post-curing with UV
light and sometimes gentle heat is essential to ensure complete polymerization and achieve
the final desired mechanical properties. The duration and temperature of post-curing will
depend on the specific resin and the desired properties.

Characterization of Cured Resins
Mechanical Properties

The mechanical properties of the final cured material are critical for its intended application.
Standardized tests are used to quantify these properties.

Table 2: Mechanical Properties of a Cationic Resin with 3% Triarylsulfonium
Hexafluoroantimonate[2]

Property Value
Tensile Strength 75.5 MPa
Bending Strength 49.5 MPa

Table 3: Accuracy of a Hybrid Resin System[1]

Property Value
Shrinkage Factor < 2.00%
Curl Factor < 8.00%
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Thermal Properties

Thermal analysis provides insights into the material's stability at different temperatures.

Table 4: Thermal Properties of a Cationic Resin with 3% Triarylsulfonium
Hexafluoroantimonate[2]

Property Value

Thermal Stability (TGA) Up to 446 °C

Experimental Protocols for Characterization:

o Tensile and Bending Strength: Determined using a universal testing machine according to
ASTM standards (e.g., ASTM D638 for tensile properties, ASTM D790 for flexural
properties).

o Thermogravimetric Analysis (TGA): Performed to evaluate the thermal stability and
decomposition temperature of the cured polymer.

 Differential Scanning Calorimetry (DSC): Used to determine the glass transition temperature
(Tg) and to study the curing kinetics of the resin.

e Photo-Rheology: Measures the change in viscosity of the resin upon exposure to UV light,
providing information on the curing speed and gel point.

Conclusion

Triphenylsulfonium hexafluoroantimonate is a highly effective photoinitiator for cationic
polymerization in SLA 3D printing, enabling the fabrication of high-precision parts with excellent
dimensional stability. By carefully controlling the resin formulation, printing parameters, and
post-processing conditions, researchers can tailor the properties of the final printed objects to
meet the demanding requirements of various scientific and medical applications. The protocols
and data presented here provide a foundation for the successful implementation of this
technology in advanced research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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